![molecular formula C22H30N2O3S B4675344 N~2~-(mesitylsulfonyl)-N~2~-(4-methylbenzyl)-N~1~-propylglycinamide](/img/structure/B4675344.png)
N~2~-(mesitylsulfonyl)-N~2~-(4-methylbenzyl)-N~1~-propylglycinamide
Overview
Description
N~2~-(mesitylsulfonyl)-N~2~-(4-methylbenzyl)-N~1~-propylglycinamide, also known as MS-PG, is a compound that has gained significant attention in scientific research due to its potential therapeutic applications. MS-PG is a derivative of glycine, an amino acid that plays a crucial role in the human body. MS-PG has been synthesized and researched extensively in recent years, and
Mechanism of Action
The mechanism of action of N~2~-(mesitylsulfonyl)-N~2~-(4-methylbenzyl)-N~1~-propylglycinamide is not fully understood, but it is believed to work through several pathways. This compound has been shown to inhibit the activity of the enzyme aldose reductase, which is involved in the development of diabetic complications. This compound also activates the protein kinase C (PKC) pathway, which plays a role in cell growth and differentiation. Additionally, this compound has been shown to inhibit the activity of nuclear factor kappa B (NF-κB), which is involved in the regulation of inflammation.
Biochemical and Physiological Effects
This compound has been shown to have several biochemical and physiological effects. It has been shown to reduce oxidative stress and inflammation, as well as to improve insulin sensitivity and glucose metabolism. This compound has also been shown to improve cognitive function and memory in animal studies.
Advantages and Limitations for Lab Experiments
One advantage of using N~2~-(mesitylsulfonyl)-N~2~-(4-methylbenzyl)-N~1~-propylglycinamide in lab experiments is that it is relatively easy to synthesize and purify. It is also stable and can be stored for long periods of time. However, one limitation is that it is not yet fully understood how this compound works, and more research is needed to fully elucidate its mechanism of action.
Future Directions
There are several future directions for further research on N~2~-(mesitylsulfonyl)-N~2~-(4-methylbenzyl)-N~1~-propylglycinamide. One area of interest is its potential use in treating neurodegenerative diseases, such as Alzheimer's and Parkinson's disease. This compound has also been studied for its potential use in treating diabetic complications, such as retinopathy and neuropathy. Additionally, more research is needed to fully understand the mechanism of action of this compound and to identify potential side effects and drug interactions.
Scientific Research Applications
N~2~-(mesitylsulfonyl)-N~2~-(4-methylbenzyl)-N~1~-propylglycinamide has been studied extensively for its potential therapeutic applications. It has been shown to have neuroprotective effects, as well as anti-inflammatory, anti-cancer, and anti-diabetic properties. This compound has also been studied for its potential use in treating cardiovascular diseases, such as hypertension and heart failure.
properties
IUPAC Name |
2-[(4-methylphenyl)methyl-(2,4,6-trimethylphenyl)sulfonylamino]-N-propylacetamide | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H30N2O3S/c1-6-11-23-21(25)15-24(14-20-9-7-16(2)8-10-20)28(26,27)22-18(4)12-17(3)13-19(22)5/h7-10,12-13H,6,11,14-15H2,1-5H3,(H,23,25) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MRWTXROWHRLSFE-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCNC(=O)CN(CC1=CC=C(C=C1)C)S(=O)(=O)C2=C(C=C(C=C2C)C)C | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H30N2O3S | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
402.6 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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